Cas no 2680724-99-4 (tert-butyl N-(3-fluoro-4-iodopyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(3-fluoro-4-iodopyridin-2-yl)carbamate
• CAS No: 2680724-99-4
• MF: C₁₀H₁₂FIN₂O₂
• MW: 338.117358207703
• CID: 5622815
• PubChem ID: 165933204
• Update Time: 2025-05-19

tert-butyl N-(3-fluoro-4-iodopyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296665
• 2680724-99-4
• tert-butyl N-(3-fluoro-4-iodopyridin-2-yl)carbamate

• Inchi： 1S/C10H12FIN2O2/c1-10(2,3)16-9(15)14-8-7(11)6(12)4-5-13-8/h4-5H,1-3H3,(H,13,14,15)
• InChI Key： XFGYEIBMKGHXBJ-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 337.99275g/mol
• Monoisotopic Mass: 337.99275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(3-fluoro-4-iodopyridin-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(3-fluoro-4-iodopyridin-2-yl)carbamate (CAS No. 2680724-99-4)

The compound tert-butyl N-(3-fluoro-4-iodopyridin-2-yl)carbamate (CAS No. 2680724-99-4) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a fluoro and iodo substitution on the pyridine ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention toward tert-butyl N-(3-fluoro-4-iodopyridin-2-yl)carbamate is its role in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in creating complex organic frameworks, which are essential for developing new pharmaceuticals and agrochemicals. The presence of both halogen and carbamate groups in the molecule enhances its reactivity, allowing for versatile synthetic transformations.

In recent years, the demand for fluorinated and iodinated compounds has surged, driven by their utility in PET imaging and targeted drug delivery. The 3-fluoro-4-iodopyridin-2-yl moiety in this compound is particularly noteworthy for its potential in designing radiopharmaceuticals. This aligns with the current trend in precision medicine, where researchers seek compounds that can improve diagnostic and therapeutic outcomes.

Another area where tert-butyl N-(3-fluoro-4-iodopyridin-2-yl)carbamate shines is in the development of crop protection agents. The pyridine core is a common scaffold in many herbicides and insecticides, and the introduction of halogen atoms can enhance their efficacy. With the global push toward sustainable agriculture, this compound is being explored for its potential to reduce environmental impact while maintaining high activity against pests.

From a synthetic chemistry perspective, the tert-butyl carbamate group in this compound acts as a protecting group for amines, which is crucial in multi-step organic syntheses. This feature is particularly valuable in peptide chemistry and heterocyclic compound synthesis, where selective protection and deprotection are often required. The compound’s stability under various reaction conditions further adds to its appeal.

In the context of green chemistry, researchers are investigating ways to optimize the synthesis of tert-butyl N-(3-fluoro-4-iodopyridin-2-yl)carbamate to minimize waste and energy consumption. This aligns with the broader industry shift toward eco-friendly and cost-effective manufacturing processes. Innovations in catalysis and solvent-free reactions are being explored to achieve this goal.

For those searching for high-purity 2680724-99-4 or its applications in medicinal chemistry, it’s important to note that this compound is typically available through specialized chemical suppliers. Quality control, including HPLC and NMR verification, is essential to ensure its suitability for research purposes. Additionally, proper storage conditions—such as protection from light and moisture—are critical to maintaining its stability.

In summary, tert-butyl N-(3-fluoro-4-iodopyridin-2-yl)carbamate (CAS No. 2680724-99-4) is a versatile and highly functionalized compound with broad applications in drug discovery, agriculture, and material science. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in these fields. As the demand for halogenated and fluorinated compounds continues to rise, this compound is poised to play an even more significant role in advancing scientific and industrial progress.